8-((4-fluorobenzyl)thio)-3-methyl-7-pentyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 8-[(4-fluorophenyl)methylsulfanyl]-3-methyl-7-pentylpurine-2,6-dione
• InChI: InChI=1S/C18H21FN4O2S/c1-3-4-5-10-23-14-15(22(2)17(25)21-16(14)24)20-18(23)26-11-12-6-8-13(19)9-7-12/h6-9H,3-5,10-11H2,1-2H3,(H,21,24,25)
• InChI Key: BLXICNHGTCCYOI-UHFFFAOYSA-N
• Canonical SMILES: CCCCCN1C2=C(N=C1SCC3=CC=C(C=C3)F)N(C(=O)NC2=O)C
• Molecular Formula: C18H21FN4O2S
• Molecular Weight: 376.5 g/mol

Description

8-((4-fluorobenzyl)thio)-3-methyl-7-pentyl-1H-purine-2,6(3H,7H)-dione is a chemical compound that belongs to the class of purine derivatives. It has been studied for its potential use in scientific research applications due to its unique properties.

Scientific Research Applications

Neurodegenerative Diseases

Researchers have developed water-soluble tricyclic xanthine derivatives, including those structurally related to the compound , targeting multiple receptors relevant to neurodegenerative diseases. These compounds have shown promise as dual-target-directed adenosine receptor antagonists, with potential for symptomatic and disease-modifying treatment advantages over single-target therapeutics (Brunschweiger et al., 2014).

Antimycobacterial Activity

A study focusing on the synthesis and evaluation of purine derivatives for their antimycobacterial properties against Mycobacterium tuberculosis has found that specific structural modifications can enhance bioactivity. This research underscores the therapeutic potential of purine-based compounds in treating tuberculosis, demonstrating the importance of the purine core in antimicrobial strategies (Braendvang & Gundersen, 2007).

Enzyme Inhibition

The synthesis of dipeptidyl peptidase IV (DPP-IV) inhibitors based on the purine scaffold indicates the versatility of purine derivatives in enzyme inhibition. These compounds have shown moderate to good inhibitory activities against DPP-IV, highlighting their potential in therapeutic applications, particularly for type 2 diabetes (Mo et al., 2015).

Anticancer Activity

Research into N-substituted indole derivatives, including those with purine analogs, has identified compounds with significant anticancer activity. These findings suggest the potential of purine-based compounds in oncology, particularly for the inhibition of specific enzymes and pathways involved in cancer progression (Kumar & Sharma, 2022).

Protective Group Utilization in Synthesis

The use of thietanyl protecting groups in the synthesis of purine derivatives illustrates advanced chemical methodologies for obtaining compounds with potential therapeutic applications. This approach allows for the synthesis of complex molecules that might be relevant for pharmaceutical research (Khaliullin & Shabalina, 2020).